4-(1,1,1-trifluoro-2-methylpropan-2-yl)benzonitrile
Description
“4-(1,1,1-trifluoro-2-methylpropan-2-yl)benzonitrile” is a chemical compound with the CAS Number: 1225380-06-2 . It has a molecular weight of 213.2 . The compound is stored at room temperature and is available in powder form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C11H10F3N/c1-10(2,11(12,13)14)9-5-3-8(7-15)4-6-9/h3-6H,1-2H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical And Chemical Properties Analysis
“this compound” is a powder that is stored at room temperature . It has a molecular weight of 213.2 . More specific physical and chemical properties such as melting point, boiling point, and solubility were not available in the sources I found.Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(1,1,1-trifluoro-2-methylpropan-2-yl)benzonitrile involves the reaction of 4-cyanobenzonitrile with 1,1,1-trifluoro-2-methylpropan-2-ol in the presence of a strong acid catalyst, followed by dehydration to yield the final product.", "Starting Materials": [ "4-cyanobenzonitrile", "1,1,1-trifluoro-2-methylpropan-2-ol", "Strong acid catalyst (e.g. sulfuric acid)" ], "Reaction": [ "Step 1: Mix 4-cyanobenzonitrile and 1,1,1-trifluoro-2-methylpropan-2-ol in a reaction flask.", "Step 2: Add a strong acid catalyst (e.g. sulfuric acid) to the reaction mixture.", "Step 3: Heat the reaction mixture to reflux for several hours.", "Step 4: Allow the reaction mixture to cool and then extract the product with a suitable solvent (e.g. dichloromethane).", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer under reduced pressure to yield the final product, 4-(1,1,1-trifluoro-2-methylpropan-2-yl)benzonitrile." ] } | |
CAS RN |
1225380-06-2 |
Molecular Formula |
C11H10F3N |
Molecular Weight |
213.2 |
Purity |
95 |
Origin of Product |
United States |
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